Cas no 89466-18-2 (6-Bromo-2-methoxypyridin-3-amine)

• Product Name: 6-Bromo-2-methoxypyridin-3-amine
• CAS No: 89466-18-2
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD06738312
• CID: 61275
• PubChem ID: 10536137
• Update Time: 2025-06-09

6-Bromo-2-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-methoxypyridine
• 6-Bromo-2-methoxypyridin-3-ylamine
• 6-Bromo-2-methoxypyridin-3-amine
• 3-Amino-5-bromo-2-methoxypyridine
• 6-Bromo-2-methoxy-3-aminopyridine
• 6-BROMO-2-METHOXY-PYRIDIN-3-YLAMINE
• 3-amino-6-bromo-2-methoxy-pyridine
• 5-amino-2-bromo-6-methoxypyridine
• 6-Bromo-2-methoxypyridine-3-amine powder
• WT587
• 3-amino-2-methoxy-6-bromopyridine
• 3-Pyridinamine, 6-bromo-2-methoxy-
• 6-Bromo-2-methoxy-pyridin-3-yl-amine
• PubChem21956
• HSVYYOLSYNEVSP-UHFFFAOYSA-N
• 6-Bromo-2-methoxy-3-pyridinamine
• 6-Bromo-2-methoxypyridine-3-amine
• 2-Methoxy-6-bromopyridine-3-amine
• 3-Pyridinamine,6-bromo-2
• 6-Bromo-2-methoxy-3-pyridinamine (ACI)
• Pyridine, 3-amino-6-bromo-2-methoxy- (7CI)
• (6-Bromo-2-methoxypyridin-3-yl)amine
• EN300-107295
• SCHEMBL156162
• DTXSID60441399
• CS-W006184
• MFCD06738312
• PS-4010
• SY065610
• 89466-18-2
• DB-082227
• CL0369
• SB39681
• AKOS015835400

• MDL： MFCD06738312
• Inchi： 1S/C6H7BrN2O/c1-10-6-4(8)2-3-5(7)9-6/h2-3H,8H2,1H3
• InChI Key： HSVYYOLSYNEVSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N)=C(OC)N=1

Computed Properties

• Exact Mass: 201.97400
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• PSA: 48.14000
• LogP: 2.01610

6-Bromo-2-methoxypyridin-3-amine Security Information

• Hazard Category Code： 20/21/22-37/38-48
• Safety Instruction： 22-26-7/8-36/37/39-45

Additional information on 6-Bromo-2-methoxypyridin-3-amine

Recent Advances in the Application of 6-Bromo-2-methoxypyridin-3-amine (CAS: 89466-18-2) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-methoxypyridin-3-amine (CAS: 89466-18-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex molecular architectures with potential pharmacological applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 6-Bromo-2-methoxypyridin-3-amine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers developed an efficient palladium-catalyzed cross-coupling strategy that allowed for the introduction of diverse substituents at the 6-position, leading to compounds with improved selectivity profiles against off-target kinases. This work underscores the compound's importance in addressing challenges associated with kinase inhibitor development, particularly in the treatment of hematological malignancies.

In the field of antibacterial research, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) utilized 6-Bromo-2-methoxypyridin-3-amine as a core scaffold for developing novel bacterial topoisomerase inhibitors. The study reported several derivatives showing potent activity against drug-resistant Staphylococcus aureus strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. Structural-activity relationship analysis revealed that the bromo and methoxy substituents played critical roles in maintaining antibacterial efficacy while reducing cytotoxicity against mammalian cells.

Advancements in synthetic methodology have also been reported for this compound. A 2024 paper in Organic Letters described a novel photoredox-catalyzed amination protocol that enables direct functionalization of 6-Bromo-2-methoxypyridin-3-amine under mild conditions. This development significantly expands the toolbox available for modifying this scaffold, potentially accelerating the discovery of new bioactive molecules. The method demonstrated excellent functional group tolerance and could be performed at room temperature, offering advantages over traditional transition metal-catalyzed approaches.

Emerging applications in targeted protein degradation have also been identified. Researchers at a major pharmaceutical company recently disclosed (2024) the use of 6-Bromo-2-methoxypyridin-3-amine derivatives as warheads in proteolysis-targeting chimeras (PROTACs) designed to target oncogenic proteins. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties, while maintaining favorable physicochemical properties, makes it particularly valuable in this rapidly evolving therapeutic modality.

In conclusion, 6-Bromo-2-methoxypyridin-3-amine (CAS: 89466-18-2) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its versatility as a synthetic intermediate, combined with the biological relevance of its derivatives, positions this compound as an important tool in medicinal chemistry. Ongoing research suggests potential applications in additional therapeutic areas, including neurodegenerative diseases and metabolic disorders, making it a compound worthy of continued investigation in the coming years.